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  4. 5-(4-Chlorophenyl)sulfonyl-6-imino-13-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
5-(4-Chlorophenyl)sulfonyl-6-imino-13-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one 5-(4-Chlorophenyl)sulfonyl-6-imino-13-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Brand Name: Vulcanchem
CAS No.: 606961-89-1
VCID: VC0385655
InChI: InChI=1S/C24H18ClN5O3S/c1-15-4-9-21-28-23-19(24(31)29(21)13-15)11-20(34(32,33)18-7-5-17(25)6-8-18)22(26)30(23)14-16-3-2-10-27-12-16/h2-13,26H,14H2,1H3
SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CC4=CN=CC=C4)S(=O)(=O)C5=CC=C(C=C5)Cl)C=C1
Molecular Formula: C24H18ClN5O3S
Molecular Weight: 491.9g/mol

5-(4-Chlorophenyl)sulfonyl-6-imino-13-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

CAS No.: 606961-89-1

Main Products

VCID: VC0385655

Molecular Formula: C24H18ClN5O3S

Molecular Weight: 491.9g/mol

5-(4-Chlorophenyl)sulfonyl-6-imino-13-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one - 606961-89-1

CAS No. 606961-89-1
Product Name 5-(4-Chlorophenyl)sulfonyl-6-imino-13-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Molecular Formula C24H18ClN5O3S
Molecular Weight 491.9g/mol
IUPAC Name 5-(4-chlorophenyl)sulfonyl-6-imino-13-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Standard InChI InChI=1S/C24H18ClN5O3S/c1-15-4-9-21-28-23-19(24(31)29(21)13-15)11-20(34(32,33)18-7-5-17(25)6-8-18)22(26)30(23)14-16-3-2-10-27-12-16/h2-13,26H,14H2,1H3
Standard InChIKey PBHBVIZMQCGTBX-UHFFFAOYSA-N
SMILES CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CC4=CN=CC=C4)S(=O)(=O)C5=CC=C(C=C5)Cl)C=C1
Canonical SMILES CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CC4=CN=CC=C4)S(=O)(=O)C5=CC=C(C=C5)Cl)C=C1
PubChem Compound 1034428
Last Modified Nov 11 2021
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